Cas no 850375-08-5 (tert-Butyl 4-(3-Formylbenzyl)tetrahydro-1(2H)-pyrazinecarboxylate)

tert-Butyl 4-(3-Formylbenzyl)tetrahydro-1(2H)-pyrazinecarboxylate Properties

Names and Identifiers

• tert-Butyl 4-(3-formylbenzyl)piperazine-1-carboxylate
• 1-(3-formyl-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylicacid, 4-[(3-formylphenyl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(3-formylbenzyl)tetrahydro-1(2H)-pyrazinecarboxylate
• tert-butyl 4-[(3-formylphenyl)methyl]piperazine-1-carboxylate
• SCHEMBL23304129
• 850375-08-5
• 1-(3-FORMYL-PHENYL)-PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-(3-formylbenzyl)piperazine-1-carboxylate
• AKOS015837469
• DB-010745
• CS-0362688
• E80447
• J-524609
• DTXSID80383742
• tert-butyl 4-(3-formylbenzyl)tetrahydro-1(2H)-pyrazinecarboxylate, AldrichCPR
• TERT-BUTYL 4-(3-FORMYLBENZYL)TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
• MS-22264
• Tert-butyl 4-[(3-formylphenyl)methyl]piperazine-1-carboxylate
• +Expand

• MDL： MFCD06658977
• InChIKey： YIKZZJRCKPEHGU-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H24N2O3/c1-17(2,3)22-16(21)19-9-7-18(8-10-19)12-14-5-4-6-15(11-14)13-20/h4-6,11,13H,7-10,12H2,1-3H3
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)CC2=CC(=CC=C2)C=O

Computed Properties

• Exact Mass: 304.17900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 304.179
• Heavy Atom Count: 22
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 2.42760
• PSA: 49.85000
• Boiling Point: 436.1±40.0 °C at 760 mmHg
• Melting Point: 67 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 217.5±27.3 °C
• Density: 1.2±0.1 g/cm3

tert-Butyl 4-(3-Formylbenzyl)tetrahydro-1(2H)-pyrazinecarboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

tert-Butyl 4-(3-Formylbenzyl)tetrahydro-1(2H)-pyrazinecarboxylate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%